Cas no 1956377-06-2 (6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1956377-06-2
• MF: C₁₈H₁₅F₃O₂
• MW: 320.305715799332
• CID: 5059966
• Update Time: 2025-10-19

6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one

• Inchi： 1S/C18H15F3O2/c19-18(20,21)14-5-1-3-12(9-14)11-23-15-7-8-16-13(10-15)4-2-6-17(16)22/h1,3,5,7-10H,2,4,6,11H2
• InChI Key： VLONLXUKWICHCV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)COC1C=CC2C(CCCC=2C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one

Comprehensive Overview of 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1956377-06-2)

6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one, with the CAS number 1956377-06-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of dihydronaphthalenone derivatives, which are known for their versatile applications in drug discovery and functional materials. The presence of a trifluoromethylbenzyl group enhances its lipophilicity and metabolic stability, making it a promising candidate for further exploration.

In recent years, the demand for fluorinated organic compounds has surged due to their unique physicochemical properties. Researchers are particularly interested in how the trifluoromethyl group influences the biological activity and pharmacokinetics of such molecules. 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one is no exception, as its structural features align with current trends in small-molecule drug development and targeted therapy. Its potential applications in central nervous system (CNS) disorders and inflammatory diseases are under active investigation.

The synthesis of 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one involves multi-step organic reactions, including etherification and oxidation processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in green chemistry, efforts are also being made to optimize its synthesis using environmentally friendly catalysts and solvent-free conditions.

From a commercial perspective, CAS 1956377-06-2 is primarily supplied by specialty chemical manufacturers catering to the pharmaceutical and agrochemical industries. Its market value is driven by the increasing need for high-performance intermediates in medicinal chemistry. Companies are investing in scalable production methods to meet the rising demand, particularly in regions like North America and Asia-Pacific, where biotech innovation is thriving.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one exhibits moderate solubility in polar aprotic solvents like DMSO and DMF, which is crucial for its formulation in drug delivery systems. Additionally, its stability profile makes it suitable for long-term storage, a critical factor for research laboratories and industrial applications.

Another hot topic is the potential of this compound in cancer research. Preliminary studies suggest that its molecular framework could interact with kinase enzymes, which are key targets in oncology therapeutics. While further in vitro and in vivo studies are needed, the initial data has sparked optimism among researchers exploring novel anticancer agents.

In summary, 6-((3-(Trifluoromethyl)benzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1956377-06-2) represents a fascinating area of study at the intersection of organic chemistry, pharmacology, and materials science. Its unique structural attributes and broad applicability position it as a compound of significant interest for future scientific and industrial advancements.